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Compound of Interest

Compound Name: Clofibrate-d4

Cat. No.: B562996

In-Depth Technical Guide to Clofibrate-d4

This technical guide provides a comprehensive overview of Clofibrate-d4, a deuterated analog
of the lipid-lowering agent Clofibrate. It is intended for researchers, scientists, and
professionals in the field of drug development and analysis. This document details the
compound's chemical properties, and analytical applications, and provides structured data for
easy reference.

Core Compound Information

Clofibrate-d4 is a stable, isotopically labeled form of Clofibrate, where four hydrogen atoms on
the chlorophenoxy ring have been replaced with deuterium. This labeling makes it an ideal

internal standard for mass spectrometry-based quantification of Clofibrate in biological
matrices.

Physicochemical Data
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Property Value Reference
CAS Number 1189654-03-2 [11[2]
Molecular Formula C12H11D4ClO3 [1][2]
Molecular Weight 246.72 g/mol [2]

2-(4-Chlorophenoxy-d4)-2-
Synonyms methylpropanoic Acid Ethyl [1112]
Ester, Ethyl Clofibrate-d4

Appearance oil [1]

Storage Temperature Refrigerator [1]

Analytical Applications and Methodologies

The primary application of Clofibrate-d4 is as an internal standard in analytical chemistry,
particularly for pharmacokinetic and metabolic studies of Clofibrate. Its chemical properties are
nearly identical to Clofibrate, but its increased mass allows for clear differentiation in mass
spectrometric analyses.

Experimental Protocol: Quantification of Clofibrate in
Plasma using LC-MS/MS

This section outlines a typical experimental protocol for the quantification of Clofibrate in a
biological matrix using Clofibrate-d4 as an internal standard.

1. Sample Preparation (Protein Precipitation):

e To 100 pL of plasma sample, add 10 pL of Clofibrate-d4 internal standard solution (e.g., 1
Hg/mL in methanol).

» Vortex for 10 seconds.

e Add 300 pL of acetonitrile to precipitate proteins.

e Vortex for 1 minute.

e Centrifuge at 12,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.
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Reconstitute the residue in 100 pL of the mobile phase.
. Chromatographic Conditions:

LC System: A standard HPLC or UHPLC system.

Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 um particle size).
Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.

. Mass Spectrometric Conditions:

Mass Spectrometer: A triple quadrupole mass spectrometer.

lonization Mode: Electrospray lonization (ESI), positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Clofibrate: Precursor ion (Q1) m/z — Product ion (Q3) m/z (Specific values to be determined
based on the instrument and parent drug fragmentation).

Clofibrate-d4: Precursor ion (Q1) m/z — Product ion (Q3) m/z (Typically a +4 Da shift from
the parent drug transitions).

. Data Analysis:

The concentration of Clofibrate in the samples is determined by calculating the peak area
ratio of the analyte to the internal standard (Clofibrate-d4) and comparing it to a standard
curve.

Logical Workflow for Analytical Method
Development

The following diagram illustrates the logical workflow for developing a quantitative analytical
method using an isotopically labeled internal standard like Clofibrate-d4.
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Workflow for Quantitative Analysis using an Internal Standard

Sample Collection
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(Clofibrate-d4)

Sample Preparation
(e.g., Protein Precipitation, SPE)

LC-MS/MS Analysis

Data Processing
(Peak Integration, Area Ratio Calculation)

Quantification
(Comparison to Standard Curve)
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Caption: Logical workflow for quantitative analysis.

Signaling Pathway of the Parent Compound,
Clofibrate

Clofibrate, the non-deuterated parent compound, primarily exerts its therapeutic effects by
activating peroxisome proliferator-activated receptors (PPARS), particularly PPARa. The
activation of this nuclear receptor leads to downstream changes in gene expression that
regulate lipid metabolism.
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Simplified PPARa Signaling Pathway of Clofibrate
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Caption: Simplified PPARa signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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